Cas no 1240257-90-2 (3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile)
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile is a fluorinated aromatic nitrile compound featuring a pentafluorosulfur (SF5) substituent, which enhances its electron-withdrawing properties and chemical stability. The presence of both fluorine and SF5 groups contributes to its high lipophilicity and resistance to metabolic degradation, making it valuable in pharmaceutical and agrochemical research. This compound serves as a versatile intermediate for synthesizing fluorinated heterocycles and bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its robust stability under harsh conditions and compatibility with cross-coupling reactions further underscore its utility in advanced organic synthesis. The unique electronic effects of the SF5 group also make it suitable for materials science applications.
1240257-90-2 structure
Product Name:3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile
CAS No:1240257-90-2
MF:C8H5F6NS
MW:261.187421560287
MDL:MFCD16652460
CID:4579787
Update Time:2025-05-27
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile
- Sulfur, [3-(cyanomethyl)-5-fluorophenyl]pentafluoro-, (OC-6-21)-
- 2-(3-Fluoro-5-(pentafluoro-λ6-sulfanyl)phenyl)acetonitrile
-
- MDL： MFCD16652460
- Inchi： 1S/C8H5F6NS/c9-7-3-6(1-2-15)4-8(5-7)16(10,11,12,13)14/h3-5H,1H2
- InChI Key： BISFXPOGLOMAMO-UHFFFAOYSA-N
- SMILES： S(F)(F)(F)(F)(F)C1=CC(CC#N)=CC(F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302846-1g |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 98% | 1g |
£240.00 | 2025-02-21 | |
| Apollo Scientific | PC302846-5g |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 98% | 5g |
£720.00 | 2025-02-21 | |
| TRC | F107780-250mg |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 250mg |
$ 320.00 | 2022-06-05 | ||
| TRC | F107780-500mg |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 500mg |
$ 535.00 | 2022-06-05 | ||
| abcr | AB350291-1 g |
3-Fluoro-5-(pentafluorothio)phenylacetonitrile, 97%; . |
1240257-90-2 | 97% | 1 g |
€467.20 | 2023-07-19 | |
| abcr | AB350291-1g |
3-Fluoro-5-(pentafluorothio)phenylacetonitrile, 97%; . |
1240257-90-2 | 97% | 1g |
€466.30 | 2025-04-21 | |
| Fluorochem | 343121-1g |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 1g |
£408.00 | 2023-04-22 | ||
| Fluorochem | 343121-5g |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 5g |
£1,224.00 | 2023-04-22 | ||
| 1PlusChem | 1P00HHYU-1g |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 1g |
$372.00 | 2023-12-25 | ||
| 1PlusChem | 1P00HHYU-5g |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile |
1240257-90-2 | 5g |
$1076.00 | 2023-12-25 |
3-Fluoro-5-(pentafluorosulfur)phenylacetonitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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